2-(1-hydroxypentyl)benzoic Acid

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-(1-hydroxypentyl)benzoic acid
• InChI: InChI=1S/C12H16O3/c1-2-3-8-11(13)9-6-4-5-7-10(9)12(14)15/h4-7,11,13H,2-3,8H2,1H3,(H,14,15)
• InChI Key: IEZTYUMJKFZPEW-UHFFFAOYSA-N
• SMILES: CCCCC(C1=CC=CC=C1C(=O)O)O

Description

2-(1-hydroxypentyl)benzoic Acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(α-hydroxypentyl)benzoate of general formula (I) wherein M is a monovalent metal ion (e.g., sodium or potassium) is solved in a solvent, then a inorganic acid is added to the solution to adjust pH value to 6.0-2.0 at the temperature of −20-20° C., preferably −20-0° C., to acidify the 2-(α-hydroxypentyl)benzoate and 2-(α-hydroxypentyl)benzoic acid is obtained.